![molecular formula C10H12N2O4S B3127053 (E)-2-(benzenesulfonyl)-N,N-dimethyl-2-nitroethenamine CAS No. 338397-46-9](/img/structure/B3127053.png)
(E)-2-(benzenesulfonyl)-N,N-dimethyl-2-nitroethenamine
Overview
Description
The description of a chemical compound typically includes its molecular formula, structure, and other identifiers such as CAS number, IUPAC name, etc. It may also include information about its appearance, state of matter at room temperature, and odor if applicable .
Synthesis Analysis
Synthesis analysis involves understanding the methods used to synthesize the compound. This could involve various chemical reactions, catalysts, and conditions .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine the structure .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like solubility, melting point, boiling point, reactivity, etc. These properties can give insights into how the compound behaves under different conditions .Scientific Research Applications
Molecular Structure and Electron Delocalization : The molecule exhibits significant π-electron delocalization, impacting its chemical properties and reactivity. This characteristic makes it an interesting subject for studying 'push-pull' effects in related compounds (Linden et al., 1999).
Cathodic Cleavage in Electrochemical Studies : The compound's derivatives are used to explore cathodic cleavage reactions in electrochemical studies, providing insights into reduction mechanisms and bond behaviors (Zanoni & Stradiotto, 1991).
Intramolecular Interactions via NMR : Studying this compound and its derivatives using NMR techniques offers a deeper understanding of intramolecular interactions, crucial for the development of new materials and drugs (Gawinecki et al., 2014).
Synthetic Applications in Organic Chemistry : It serves as a key component in the synthesis of various organic compounds, including N-methyl-3-nitro-aryl-benzo[4,5]imidazo[1,2-a]pyrimidin-2-amines, which have potential applications in medicinal chemistry and materials science (Jadhav et al., 2018).
Exploring Push-Pull Ethylenes : The compound is studied for its characteristics as a type of push–pull ethylene, which has implications for understanding molecular interactions and designing new materials (Evans & Gilardi, 2001).
Conformational Studies : Research on N-methyl-2-nitroethenamine and related compounds contributes to the understanding of molecular conformations in solution and solid states, essential for drug design and material engineering (Gate et al., 1985).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
(E)-2-(benzenesulfonyl)-N,N-dimethyl-2-nitroethenamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O4S/c1-11(2)8-10(12(13)14)17(15,16)9-6-4-3-5-7-9/h3-8H,1-2H3/b10-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAKJEQMGFHUZJY-CSKARUKUSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=C([N+](=O)[O-])S(=O)(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C(\[N+](=O)[O-])/S(=O)(=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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